Bis(heptafluorobutyryl)peroxide

• CAS RN: 336-64-1
• Molecular Formula: C8F14O4
• Molecular Weight: 426.06 g/mol
• IUPAC Name: 2,2,3,3,4,4,4-heptafluorobutanoyl 2,2,3,3,4,4,4-heptafluorobutaneperoxoate
• InChI: InChI=1S/C8F14O4/c9-3(10,5(13,14)7(17,18)19)1(23)25-26-2(24)4(11,12)6(15,16)8(20,21)22
• InChI Key: JUTIIYKOQPDNEV-UHFFFAOYSA-N
• Canonical SMILES: C(=O)(C(C(C(F)(F)F)(F)F)(F)F)OOC(=O)C(C(C(F)(F)F)(F)F)(F)F

Description

Bis(heptafluorobutyryl)peroxide is a useful research compound. Its molecular formula is C8F14O4 and its molecular weight is 426.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

In a manner similar to that of Example 1, H2O2 (>95%) was combined with heptafluorobutyric anhydride to give bis(heptafluorobutanoyl) peroxide (δ−82.6, −118.4, −128.2) in heptafluorobutyric acid.

Synthesis routes and methods II

Procedure details

A round-bottom flask is charged with 50 ml of CFC-113 and 2.0 g of sodium percarbonate (13 mmoles or 19 mmoles of H2O2 equivalent). After chilling the contents of the flask to 0° C., 3.73 ml of heptafluorobutyryl chloride (25 mmoles) is added and the resulting slurry is stirred magnetically for 3.3 hours. The reaction mixture is filtered through a pad of Drierite® on glass wool, washing through with fresh CFC-113, an operation assumed to remove any unreacted percarbonate and any free H2O2. The filtrate, now measuring 45 ml in volume, is found to be 0.10 M in peroxide for a 37% yield based on starting heptafluorobutyryl chloride. In order to make sure that all of the sodium percarbonate and hydrogen peroxide has been removed by filtration through Drierite®, the peroxide solution is washed three times with 45–50 ml of water. On retitration, the solution is found to still be 0.10 M in peroxide.